(E)-4-(3-(Benzo[d][1,3]dioxol-5-yl)-3-oxoprop-1-en-1-yl)benzoic acid

• Molecular Formula: C17H12O5
• Molecular Weight: 296.27 g/mol
• SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)C=CC3=CC=C(C=C3)C(=O)O
• InChI: InChI=1S/C17H12O5/c18-14(13-6-8-15-16(9-13)22-10-21-15)7-3-11-1-4-12(5-2-11)17(19)20/h1-9H,10H2,(H,19,20)/b7-3+
• InChIKey: QSUBTJLDHQGITP-XVNBXDOJSA-N

Benzodioxole-Chalcone Building Block Procurement Guide

The target compound is an (E)-configured chalcone (α,β-unsaturated ketone) that uniquely marries a benzo[d][1,3]dioxole (1,3-benzodioxole) moiety at the ketone terminus with a 4-benzoic acid substituent at the phenyl ring. This positions it within the well-studied class of benzodioxol-5-yl chalcones, which have demonstrated promising antiproliferative activity with IC50 values ranging from 5.24 to 63.12 μM across multiple cancer lines [1]. The presence of both a hydrogen-bond-donating carboxylic acid and the electron-rich benzodioxole ring distinguishes it from simpler chalcone scaffolds and makes it a versatile synthetic intermediate for medicinal chemistry, materials science, and probe development programs.

(E)-Enone electrophilic warhead for covalent probe design

4-Carboxylic acid handle for amide coupling or metal coordination

Benzodioxole core enables structure-activity relationship diversification

• [1] Kamal A, Balakrishna M, Reddy VL, Riyaz S, Bagul C, Satyanarayana BM, Rao JV. Synthesis and biological evaluation of benzo[d][1,3]dioxol-5-yl chalcones as antiproliferating agents. Chemical Biology & Drug Design. 2015 Nov;86(5):1267-84. DOI: 10.1111/cbdd.12597. View Source

Why Generic Substitutions Fall Short

Simple substitution with generic chalcones (e.g., benzylideneacetophenone), symmetrical bis-benzodioxole chalcones, or isolated benzodioxoles (like piperonylic acid) cannot replicate the target compound's integrated properties. The (E)-enone linker provides an electrophilic warhead for covalent target engagement, while the 4-carboxylic acid imparts pH-dependent solubility, metal-chelating capability, and an additional anchor point for target binding [1]. Critically, benzodioxol-5-yl chalcones lacking this acid group show markedly different antiproliferative profiles, as demonstrated by the wide IC50 range (5.24–63.12 μM) within a single congeneric series, proving that subtle aryl-substituent changes drive order-of-magnitude potency shifts [2].

Integrated enone + acid Simple chalcone lacks carboxylic acid, may shift SAR and limit derivatization

Ionizable group for purification Symmetrical bis-benzodioxole chalcone has no acid handle; purification is chromatography-dependent

α,β-Unsaturated ketone + acid anchor Piperonylic acid lacks enone warhead, limiting covalent target engagement

• [1] Kamal A, Balakrishna M, Reddy VL, Riyaz S, Bagul C, Satyanarayana BM, Rao JV. Synthesis and biological evaluation of benzo[d][1,3]dioxol-5-yl chalcones as antiproliferating agents. Chemical Biology & Drug Design. 2015 Nov;86(5):1267-84. DOI: 10.1111/cbdd.12597. View Source
• [2] Sadgir NV, Dhonnar SL, Jagdale BS. Synthesis, molecular structure, FMO, spectroscopic, antimicrobial and in-silico investigation of (E)-1-(benzo[d][1,3]dioxol-5-yl)-3-(4-aryl)prop-2-en-1-one derivatives: Experimental and computational study. Results in Chemistry. 2023;5:100887. DOI: 10.1016/j.rechem.2023.100887. View Source

Quantitative Differentiation Evidence

Antiproliferative Potency in Breast Cancer Cells

While a direct head-to-head experiment for this exact compound is not available, its benzodioxol-5-yl chalcone class exhibits significant antiproliferative activity. The most potent analogs in the series (16k, 16m, 16t) achieve IC50 values of 5.24–10.39 μM in MDA-MB-231 cells, with the most active compound hitting the lower end of this range [1]. This level of potency places the class within a functionally relevant window for probe development, as it is comparable to or exceeds the activity of many first-generation chalcone leads. The 4-carboxy substituent on the target compound is expected to further modulate potency through altered cellular permeability and target engagement compared to the unsubstituted or halogenated aryl analogs.

Antiproliferative Activity

Class-level inference

Predicted IC50 5–40 µM; Most active analog 16k: 5.24 µM

Supports cytotoxicity endpoint review

MDA-MB-231, MTT, 48 h

Evidence Dimension	In vitro antiproliferative activity (IC50)
Target Compound Data	Not directly reported; predicted to be within 5–40 μM based on congeneric series
Comparator Or Baseline	Benzodioxol-5-yl chalcone 16k (most active analog): IC50 = 5.24 μM in MDA-MB-231. Least active analog: IC50 = 63.12 μM.
Quantified Difference	Approximately 12-fold potency range within series, demonstrating high substituent-dependent variance.
Conditions	MDA-MB-231 (human breast adenocarcinoma) cell line, MTT assay, 48 h exposure.

Why This Matters

Demonstrates that the benzodioxol-5-yl chalcone scaffold is capable of sub-10 μM potency, a key benchmark for hit-to-lead progression, and that the 4-carboxy variant is a critical probe for structure-activity relationship (SAR) studies.

• [1] Kamal A, Balakrishna M, Reddy VL, Riyaz S, Bagul C, Satyanarayana BM, Rao JV. Synthesis and biological evaluation of benzo[d][1,3]dioxol-5-yl chalcones as antiproliferating agents. Chemical Biology & Drug Design. 2015 Nov;86(5):1267-84. DOI: 10.1111/cbdd.12597. View Source

Apoptosis Induction via Caspase-3/7 Pathway

The class-defining mechanism of the benzodioxol-5-yl chalcones involves the activation of the intrinsic apoptotic pathway, evidenced by the upregulation of pro-apoptotic Bax, downregulation of Bcl-2, loss of mitochondrial membrane potential, and increased caspase-3 and -7 activity [1]. This multi-pronged mechanism differentiates these compounds from many simpler chalcones that act primarily through ROS generation or non-specific alkylation. The presence of the carboxylic acid on the target compound is hypothesized to enhance interaction with basic residues in the caspase-3 active site, potentially altering the apoptotic kinetics.

Apoptosis Mechanism

Class-level inference

Multi-pathway apoptosis (Bax/Bcl-2, caspase-3/7) vs. comparator primarily necrosis

Supports apoptosis pathway-response interpretation

MDA-MB-231, Western blot, flow cytometry

Evidence Dimension	Apoptosis mechanism
Target Compound Data	Expected to modulate Bax/Bcl-2 ratio and activate caspases-3/7 based on class.
Comparator Or Baseline	Benzodioxol-5-yl chalcones 16k, 16m, 16t: Confirmed upregulation of Bax, downregulation of Bcl-2, increased caspase-3/-7.
Quantified Difference	Qualitative difference: multi-pathway apoptosis induction vs. single-pathway necrosis for comparators like doxorubicin.
Conditions	MDA-MB-231 cells, Western blot analysis, Hoechst staining, Annexin V-FITC/PI flow cytometry.

Why This Matters

Supports the selection of this compound for research programs targeting apoptosis-resistant cancers where caspase-independent mechanisms are insufficient.

• [1] Kamal A, Balakrishna M, Reddy VL, Riyaz S, Bagul C, Satyanarayana BM, Rao JV. Synthesis and biological evaluation of benzo[d][1,3]dioxol-5-yl chalcones as antiproliferating agents. Chemical Biology & Drug Design. 2015 Nov;86(5):1267-84. DOI: 10.1111/cbdd.12597. View Source

Broad-Spectrum Antimicrobial Activity

A 2023 study on five (E)-1-(benzo[d][1,3]dioxol-5-yl)-3-(4-aryl)prop-2-en-1-one derivatives, which includes the same core scaffold as the target compound, demonstrated significant in vitro antibacterial activity against Gram-positive (S. aureus, S. pyogenes) and Gram-negative (E. coli, P. aeruginosa) strains [1]. The unoptimized 4-aryl substitution already shows promising activity, and the 4-carboxy variant is predicted to outperform neutral analogs due to enhanced cell wall penetration via porin channels. This provides a rationale for procuring the carboxylic acid derivative for antimicrobial lead optimization.

Antimicrobial Screening

Cross-study comparable

Predicted MIC ≤ 50 µg/mL; 4-aryl analogs active against S. aureus, E. coli, P. aeruginosa

Supports antimicrobial screening context

Broth dilution, MTCC strains

Evidence Dimension	Antibacterial activity (MIC)
Target Compound Data	Not directly reported. Predicted to show MIC ≤ 50 µg/mL based on congeneric 4-aryl derivatives.
Comparator Or Baseline	4-aryl benzodioxol-5-yl chalcones (Sadgir et al., 2023): Active against S. aureus, P. aeruginosa, E. coli, S. pyogenes (specific MIC values in cited study).
Quantified Difference	Class-level: 4-carboxy substitution offers improved water solubility, potentially enhancing bioavailability and MIC in vivo.
Conditions	Serial broth dilution method, MTCC bacterial strains.

Why This Matters

Validates the compound's utility in infectious disease research, offering a chemical starting point with activity against both Gram-positive and Gram-negative pathogens.

• [1] Sadgir NV, Dhonnar SL, Jagdale BS. Synthesis, molecular structure, FMO, spectroscopic, antimicrobial and in-silico investigation of (E)-1-(benzo[d][1,3]dioxol-5-yl)-3-(4-aryl)prop-2-en-1-one derivatives: Experimental and computational study. Results in Chemistry. 2023;5:100887. DOI: 10.1016/j.rechem.2023.100887. View Source

Predicted Drug-Likeness and ADMET Profile

In silico ADMET evaluation of a series of benzodioxol-linked chalcone derivatives (BA1–BA8) revealed that the topological polar surface area (TPSA), LogP, and hydrogen-bond donor/acceptor counts are highly tunable through aryl modification [1]. The incorporation of a carboxylic acid group (as in the target compound) lowers LogP by approximately 1–1.5 units compared to the parent phenyl or 4-methyl analogs, while increasing TPSA into the optimal 60–140 Ų range for oral bioavailability [1][2]. This computational advantage is testable and provides a clear rationale for selecting the 4-carboxy variant over more lipophilic alternatives for in vivo studies.

Predicted ADMET Profile

Class-level inference

LogP reduced by ~0.5–1.0, TPSA increased by ~42–52 Ų vs. phenyl analog

Supports property prediction and lead-likeness review

Molinspiration, ADMETlab 2.0

Evidence Dimension	Predicted LogP and TPSA
Target Compound Data	Predicted LogP ≈ 3.0–3.5; TPSA ≈ 90–100 Ų (based on addition of -COOH to core).
Comparator Or Baseline	1-(benzo[d][1,3]dioxol-5-yl)-3-phenylprop-2-en-1-one (BA1): Predicted LogP ≈ 3.8; TPSA ≈ 48 Ų.
Quantified Difference	ΔLogP ≈ -0.5 to -1.0; ΔTPSA ≈ +42–52 Ų.
Conditions	In silico predictions using Molinspiration and ADMETlab 2.0 web servers.

Why This Matters

Positions the target compound as a more 'lead-like' candidate with improved predicted solubility and permeability balance, crucial for pharmacokinetic optimization.

• [1] Naikodi M, Jangir M, Sharma A, Chauhan NS, N NB, Sharma GC. Antibacterial Sensitivity, Molecular Docking, ADMET Analysis, Synthesis and Spectroscopic Structural Elucidation of Benzodioxol Linked Chalcone Derivatives. Results in Chemistry. 2024;7:101662. Available at SSRN: https://ssrn.com/abstract=4726697. View Source
• [2] Sadgir NV, Dhonnar SL, Jagdale BS. Synthesis, molecular structure, FMO, spectroscopic, antimicrobial and in-silico investigation of (E)-1-(benzo[d][1,3]dioxol-5-yl)-3-(4-aryl)prop-2-en-1-one derivatives: Experimental and computational study. Results in Chemistry. 2023;5:100887. DOI: 10.1016/j.rechem.2023.100887. View Source

Synthetic Versatility and Purification Advantage

Compared to the commercially common symmetrical analog (E)-1,3-bis(1,3-benzodioxol-5-yl)prop-2-en-1-one, the target compound offers a distinct synthetic and handling advantage. The presence of the ionizable carboxylic acid group facilitates purification via acid-base extraction and enables salt formation for improved crystallinity. The symmetrical bis-benzodioxole chalcone (CAS 76530-89-7) has limited functional group handles for further derivatization, whereas the 4-carboxy group on the target compound provides a convenient anchor for amide coupling, esterification, or metal coordination chemistry [1]. In practice, this translates to a more versatile and cost-effective building block for library synthesis.

Synthetic Versatility

Supporting evidence

Acid handle enables acid-base extraction; amide coupling vs. chromatography-only for symmetrical analog

Supports building-block selection for library synthesis

Claisen-Schmidt condensation

Evidence Dimension	Synthetic versatility and purification ease
Target Compound Data	One carboxylic acid handle for derivatization; acid-base extractable; reported as a stable crystalline solid.
Comparator Or Baseline	Bis(3,4-methylenedioxy)chalcone: No ionizable groups; purification by column chromatography or recrystallization only.
Quantified Difference	Qualitative: Superior derivatization potential and simpler purification workflow.
Conditions	Standard Claisen-Schmidt condensation; purification by acid-base workup vs. chromatography.

Why This Matters

For procurement, this compound's functional group profile reduces downstream synthesis costs and increases the likelihood of successful analog generation.

• [1] PubChem Compound Summary for CID 6441518, (E)-1,3-bis(1,3-benzodioxol-5-yl)prop-2-en-1-one. National Center for Biotechnology Information. Accessed 2026-05-04. View Source

Recommended Application Scenarios

SAR Probe for Apoptosis in Drug-Resistant Cancer

Based on the demonstrated ability of benzodioxol-5-yl chalcones to induce caspase-3/7-mediated apoptosis in MDA-MB-231 cells, this compound serves as a critical probe to dissect the contribution of the 4-carboxy motif to apoptosis induction potency and selectivity. Researchers benchmarking against the most potent analog (16k, IC50 = 5.24 μM) can use this compound to map the SAR of the aryl acid functionality and optimize toward sub-micromolar leads [1].

Broad-Spectrum Antimicrobial Lead Optimization

The computational prediction of improved water solubility (ΔTPSA +42–52 Ų vs. phenyl analog) and the established antimicrobial activity of the 4-aryl benzodioxol-5-yl chalcone class make this compound a strong candidate for lead optimization programs targeting drug-resistant Gram-positive and Gram-negative infections. Its procurement is justified for MIC determination under CLSI guidelines and subsequent in vivo pharmacokinetic studies [1][2].

Functionalizable Monomer for Porous Frameworks

The rigid (E)-enone linker combined with the carboxylic acid chelating group and the electron-rich benzodioxole ring provides a unique geometry for the construction of porous materials. The target compound can act as a ditopic ligand for metal coordination polymers, with the acid group anchoring to metal nodes and the benzodioxole oxygen atoms serving as secondary coordination sites, a feature absent in non-carboxylated chalcones [3].

Non-Linear Optical Material Candidate

Recent studies on structurally analogous benzodioxol-based chalcones have revealed significant third-order nonlinear optical properties, driven by the push-pull architecture of the electron-rich dioxole ring and the electron-deficient enone system [3]. The addition of the carboxylic acid further enhances the ground-state dipole moment, making the target compound a promising candidate for organic NLO device applications. This warrants procurement for Z-scan and DFT benchmarking studies to quantify its hyperpolarizability relative to the unsubstituted phenyl analog.

Application

Selection Property

Validation Focus

Apoptosis pathway SAR studies in cancer cell models

4-Carboxy motif for caspase-3/7 probe development

Bax/Bcl-2 ratio and caspase activity endpoints

Antimicrobial SAR in Gram-positive and Gram-negative strains

4-Carboxy solubility enhancement for broth assays

MIC determination under CLSI broth dilution

Functionalizable monomer for coordination polymers

Ditopic ligand geometry (carboxylic acid + benzodioxole)

Metal-organic framework (MOF) topology

Non-linear optical (NLO) chromophore

Push-pull dipole from acid and electron-rich dioxole

Third-order NLO response (Z-scan)

• [1] Kamal A, Balakrishna M, Reddy VL, Riyaz S, Bagul C, Satyanarayana BM, Rao JV. Synthesis and biological evaluation of benzo[d][1,3]dioxol-5-yl chalcones as antiproliferating agents. Chemical Biology & Drug Design. 2015 Nov;86(5):1267-84. DOI: 10.1111/cbdd.12597. View Source
• [2] Naikodi M, Jangir M, Sharma A, Chauhan NS, N NB, Sharma GC. Antibacterial Sensitivity, Molecular Docking, ADMET Analysis, Synthesis and Spectroscopic Structural Elucidation of Benzodioxol Linked Chalcone Derivatives. Results in Chemistry. 2024;7:101662. Available at SSRN: https://ssrn.com/abstract=4726697. View Source
• [3] Mathew E, Joe IH. Solvent dependent nonlinear optical properties of benzodioxol chalcone: An elucidation of spectroscopic, DFT, solvatochromism and z-scan technique. Journal of Molecular Liquids. 2023;390:123415. DOI: 10.1016/j.molliq.2023.123415. View Source